Cas no 66510-90-5 (1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide)

• Product Name: 1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
• CAS No: 66510-90-5
• MF: C₈H₁₂N₄O₅
• MW: 244.204681396484
• CID: 964125
• PubChem ID: 37542
• Update Time: 2025-04-19

1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
• s2504
• Ribav
• KBioSS_002331
• GTPL6842
• Ribamidyl
• RIBAVIRIN [INN]
• Virazole
• 1,2,4-Triazole-3-carboxamide, 1-beta-D-ribofuranosyl-
• HMS2232P07
• BRD-K60369935-001-18-3
• 1H-1,2,4-Triazole-3-carboxamide, 1-beta-D-ribofuranosyl-
• Ribovirin
• R-964
• EN300-59237
• 1-?-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide
• Ribavirin, European Pharmacopoeia (EP) Reference Standard
• RTCA
• Varazid
• ribofluranosyl carboxamide
• 1-beta-d-ribofuranosyl-1h-1,2, 4-triazole-3-carboxamide
• AKOS001715163
• R 9644
• Ribavirina (INN-Spanish)
• Ribacine
• Ribamidil
• Ribavirin Teva
• NCGC00090726-09
• MLS000028486
• HMS3715G07
• 1-[(2R,3S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,2,4-triazole-3-carboxamide
• Vilona
• HB4522
• Ribavirin [USAN:USP:INN:BAN]
• RIBAVIRIN (USP MONOGRAPH)
• 1-b-d-ribofuranosyl-1,2,4-triazole-3-carboxamide
• GS-3572
• RTC
• 1-(beta -D-ribofuranosyl)-1,2,4-triazole-3-carboxamide
• ribavirin
• HMS502H04
• HSDB 6513
• 1-beta-D-Ribofuranosyl-1,2,4-triazole-3-carboxamide
• Virazole (TN)
• KBio1_000782
• RIBA
• NCGC00090726-08
• SR-01000076112-11
• RIBAVIRIN (USP-RS)
• NCGC00258520-01
• cid_37542
• Ribavirin, United States Pharmacopeia (USP) Reference Standard
• CCG-38985
• 1-(beta-D-ribofuranosyl)-1H-1,2,4-triazole-3-carboxamide
• Virazolee
• SMP1_000261
• Ribavirina [INN-Spanish]
• Ribavirinum [INN-Latin]
• NCGC00090726-12
• Tox21_110259
• Spectrum4_001252
• AB00430481-16
• Ribavirin, Pharmaceutical Secondary Standard; Certified Reference Material
• Spectrum_001826
• Ribavirin BioPartners
• NCGC00090726-04
• 49717AWG6K
• SR-01000076112-2
• AB00430481_18
• IWUCXVSUMQZMFG-AFCXAGJDSA-N
• SR-01000721904-2
• BRN 0892462
• NSC-163039
• HMS2094O09
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,4-triazole-3-carboxamide
• C-Virin
• Ribasphere (TN)
• AB00430481_17
• 66510-90-5
• Cotronak
• A823370
• Tox21_501063
• RBV
• Ribavirin (Copegus)?
• Ribasphere
• RIBAVIRIN [ORANGE BOOK]
• MFCD00058564
• Tribavirin
• Tox21_110259_1
• Ribavirin Teva Pharma B.V.
• Virazide
• Tox21_200967
• Ribavirinum
• RIBAVIRIN [USP-RS]
• Prestwick3_000993
• SCH 18908
• BCP0726000138
• Viramid
• RIBAVIRIN [WHO-DD]
• SR-01000721904
• AB00430481
• BRD-K60369935-001-02-7
• SMR000058315
• Rebetol
• 1-beta-<span class='DL'>D</span>-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide
• Spectrum5_002075
• R0077
• NCGC00261748-01
• SPECTRUM1503938
• Rebretron
• Ribavirine;
• Ribavirin,(S)
• Ribavirin (Copegus)
• D00423
• AB00430481-15
• UNII-49717AWG6K
• RIBAVIRIN (MART.)
• DivK1c_000782
• 36791-04-5
• Ravanex
• 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-1,2,4-triazole-3-carboxamide
• Ribavirin, British Pharmacopoeia (BP) Reference Standard
• HMS3263E08
• DTXSID8023557
• SCHEMBL3727
• SCH-18908
• 1H-1,2,4-Triazole-3-carboxamide, 1-.beta.-D-ribofuranosyl-
• RIBAVIRIN [HSDB]
• RIBAVIRIN (EP MONOGRAPH)
• KBioGR_001804
• 1-.beta.-D-Ribofuranosyl-1,2,4-triazolo-3-carboxamide
• CHEBI:63580
• Lopac0_001063
• Ribavirin, antiviral
• Q421862
• Ribavirin Capsules
• J05AP01
• NCGC00090726-30
• NINDS_000782
• 1-beta-Ribofuranosyl-1,2,4-triazole-3-carboamide
• Ribavirine
• RIBAVIRIN [EP MONOGRAPH]
• DB00811
• HMS2090L15
• MLS002222317
• KBio3_002854
• HY-B0434
• NSC758650
• RIBAVIRIN [VANDF]
• RIBAVIRIN [USAN]
• CHEMBL1643
• Ribavirin 100 microg/mL in Acetonitrile:Methanol
• Copegus (TN)
• RIBAVIRIN [MART.]
• NSC163039
• Virazid
• RIBAVIRIN [MI]
• RIBAVIRIN COMPONENT OF PEGINTERFERON
• NCGC00090726-06
• AS-34178
• Rebetron
• RIBAVIRIN [USP MONOGRAPH]
• HMS2098G07
• Pharmakon1600-01503938
• Ribavirina
• SR-01000076112-3
• KBio2_004896
• Ribavirin Mylan
• BDBM50154375
• NCGC00090726-05
• Ribavirin (JP17/USP/INN)
• NCGC00090726-25
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
• RIBAVIRIN [JAN]
• Ribavirinum (INN-Latin)
• 1-(beta-D-Ribofuranosyl)-1,2,4-triazole-3-carboxamide
• BSPBio_001085
• Copegus
• KBio2_002328
• CAS-36791-04-5
• NCGC00090726-01
• Ribamide
• 1-ss-D-Ribofuranosyl-1,2,4-triazole-3-carboxamide
• NSC 163039
• DTXCID603557
• IDI1_000782
• NS00009126
• Rebetol (TN)
• Ribavirine (INN-French)
• 1-.beta.-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide
• KBio2_007464
• 252269-50-4
• 4pb1
• SR-01000076112
• SR-01000076112-4
• BSPBio_003352
• BPBio1_001195
• Ro-20-9963
• Ribavirine [INN-French]
• SDCCGSBI-0051033.P004
• RIBAVIRIN [EMA EPAR]
• NSC-758650
• NCGC00090726-03
• ICN-1229
• Z594284196
• Spectrum3_001876
• LP01063
• 1-beta-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide
• NCGC00015904-02
• Ribavirin (USAN:USP:INN:BAN)
• 1-Beta-D-ribofuranosyl-1,2,4-triazolo-3-carboxamide
• SBI-0051033.P003
• DRG-0028
• RG-964
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,2,4-triazole-3-carboxamide
• EU-0101063
• NCGC00090726-07

• Inchi： 1S/C8H12N4O5/c9-6(16)7-10-2-12(11-7)8-5(15)4(14)3(1-13)17-8/h2-5,8,13-15H,1H2,(H2,9,16)/t3-,4-,5-,8-/m1/s1
• InChI Key： IWUCXVSUMQZMFG-AFCXAGJDSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1CO)O)O)N1C=NC(C(N)=O)=N1

Computed Properties

• Exact Mass: 244.081
• Monoisotopic Mass: 244.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.8
• Topological Polar Surface Area: 144A^2

Experimental Properties

• Melting Point: 166-168 deg C (aq ethanol); 174-176 deg C (ethanol).
• LogP: log Kow = -1.85